Cas no 117841-42-6 (2-Cyclopenten-1-one, 5-acetyl-3,5-dimethoxy-2-methyl-4-[(2R)-2-methyl-1-oxobutyl]-, (4R,5S)-)

2-Cyclopenten-1-one, 5-acetyl-3,5-dimethoxy-2-methyl-4-[(2R)-2-methyl-1-oxobutyl]-, (4R,5S)- structure
117841-42-6 structure
Product Name:2-Cyclopenten-1-one, 5-acetyl-3,5-dimethoxy-2-methyl-4-[(2R)-2-methyl-1-oxobutyl]-, (4R,5S)-
CAS No:117841-42-6
MF:C15H22O5
MW:282.332759673834
CID:187056
Update Time:2024-03-01

2-Cyclopenten-1-one, 5-acetyl-3,5-dimethoxy-2-methyl-4-[(2R)-2-methyl-1-oxobutyl]-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,5-acetyl-3,5-dimethoxy-2-methyl-4-[(2R)-2-methyl-1-oxobutyl]-, (4R,5S)-
    • (-)-Wasabidienone B0
    • 2-Cyclopenten-1-one,5-acetyl-3,5-dimethoxy-2-methyl-4-(2-methyl-1-oxobutyl)-, [4a(R*),5a]-(-)-
    • Wasabidienone B0
    • Wasabienone B0
    • 2-Cyclopenten-1-one, 5-acetyl-3,5-dimethoxy-2-methyl-4-[(2R)-2-methyl-1-oxobutyl]-, (4R,5S)-
    • Inchi: 1S/C15H22O5/c1-7-8(2)12(17)11-13(19-5)9(3)14(18)15(11,20-6)10(4)16/h8,11H,7H2,1-6H3/t8-,11-,15-/m1/s1
    • InChI Key: MZTWYWVCDNKYDG-BGFNQPPGSA-N
    • SMILES: C1(=O)[C@](C(C)=O)(OC)[C@H](C(=O)[C@H](C)CC)C(OC)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • XLogP3: 0.122
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